Cas no 1890333-47-7 (5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline)

5-Fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline is a fluorinated aniline derivative featuring a pyrrolidine-substituted methyl group at the ortho position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motifs, which may enhance binding affinity and metabolic stability in drug design. The fluorine substitution can influence electronic properties and lipophilicity, while the dimethylamino and pyrrolidine groups offer potential for hydrogen bonding and conformational flexibility. Its precise physicochemical and pharmacological characteristics depend on further derivatization or target engagement studies. The compound is typically utilized as an intermediate in the synthesis of more complex bioactive molecules, particularly in CNS-targeted or receptor-modulating applications.
5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline structure
1890333-47-7 structure
Product Name:5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline
CAS No:1890333-47-7
MF:C13H19FN2
MW:222.301766633987
CID:6367077
PubChem ID:117118276
Update Time:2025-06-12

5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline
    • EN300-1757879
    • 5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline
    • 1890333-47-7
    • Inchi: 1S/C13H19FN2/c1-16(2)13-9-11(14)6-5-10(13)8-12-4-3-7-15-12/h5-6,9,12,15H,3-4,7-8H2,1-2H3
    • InChI Key: WLPLVCHAVKKVQY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)N(C)C)CC1CCCN1

Computed Properties

  • Exact Mass: 222.15322678g/mol
  • Monoisotopic Mass: 222.15322678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 15.3Ų

5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1757879-0.05g
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline
1890333-47-7
0.05g
$1368.0 2023-09-20
Enamine
EN300-1757879-0.1g
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline
1890333-47-7
0.1g
$1433.0 2023-09-20
Enamine
EN300-1757879-0.25g
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline
1890333-47-7
0.25g
$1498.0 2023-09-20
Enamine
EN300-1757879-0.5g
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline
1890333-47-7
0.5g
$1563.0 2023-09-20
Enamine
EN300-1757879-1.0g
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline
1890333-47-7
1g
$1629.0 2023-06-03
Enamine
EN300-1757879-2.5g
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline
1890333-47-7
2.5g
$3191.0 2023-09-20
Enamine
EN300-1757879-5.0g
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline
1890333-47-7
5g
$4722.0 2023-06-03
Enamine
EN300-1757879-10.0g
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline
1890333-47-7
10g
$7004.0 2023-06-03
Enamine
EN300-1757879-1g
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline
1890333-47-7
1g
$1629.0 2023-09-20
Enamine
EN300-1757879-5g
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline
1890333-47-7
5g
$4722.0 2023-09-20

Additional information on 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline

Recent Advances in the Study of 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline (CAS: 1890333-47-7)

The compound 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline (CAS: 1890333-47-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline, which contribute to its bioactivity. The compound's fluorinated aromatic ring and pyrrolidine moiety are believed to play a crucial role in its interaction with biological targets. Researchers have employed advanced computational modeling techniques to predict its binding affinity and selectivity, paving the way for further experimental validation.

In terms of synthesis, novel methodologies have been developed to optimize the production of 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline. A recent publication in the Journal of Medicinal Chemistry reported a high-yield, scalable synthesis route that minimizes by-products and enhances purity. This advancement is particularly significant for large-scale production, which is essential for preclinical and clinical studies.

Pharmacological evaluations have demonstrated promising results for this compound. In vitro studies indicate that 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline exhibits potent activity against specific enzyme targets implicated in neurodegenerative diseases. Moreover, preliminary in vivo studies in animal models have shown favorable pharmacokinetic profiles, including good bioavailability and low toxicity, suggesting its potential as a lead compound for drug development.

One of the most exciting developments is the exploration of this compound's mechanism of action. Recent research suggests that it may modulate key signaling pathways involved in inflammation and oxidative stress, which are critical factors in various chronic diseases. These findings open new avenues for therapeutic intervention, particularly in conditions such as Alzheimer's disease and Parkinson's disease.

Despite these promising results, challenges remain. The compound's stability under physiological conditions and its potential off-target effects require further investigation. Ongoing studies are focusing on structural modifications to enhance its efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline (CAS: 1890333-47-7) represents a promising candidate for drug development, with its unique structural and pharmacological properties offering significant potential. Continued research and development efforts will be crucial to fully realize its therapeutic benefits and address existing challenges.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd